N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C21H15ClF3NO/c22-18-12-11-16(13-17(18)21(23,24)25)26-20(27)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,26,27)
• InChI Key: FDAMOLRHQGZQGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C21H15ClF3NO
• Molecular Weight: 389.8 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C21H15ClF3NO and its molecular weight is 389.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 389.0794263 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereolithographic 3D Printing

Stereolithography (SLA) 3D printing has been explored for fabricating drug-loaded tablets with modified-release characteristics. This approach allows for the creation of solid objects by photopolymerizing monomers, using polyethylene glycol diacrylate (PEGDA) as a monomer and diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide as a photo-initiator. This technology could revolutionize the manufacturing of oral dosage forms, offering precise control over drug release profiles for industrial production or personalized medicine applications (Wang et al., 2016).

Antimicrobial Activity

Research into the synthesis and antimicrobial activity of diphenylamine derivatives has shown significant promise. Novel derivatives have been synthesized and demonstrated potent antimicrobial as well as antifungal activities. These findings suggest the potential of diphenylamine compounds as potent agents against microbial and fungal infections (Kumar & Mishra, 2015).

Antiviral and Antiapoptotic Effects

A novel anilidoquinoline derivative was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis. The compound showed significant antiviral and antiapoptotic effects in vitro, marking a potential new treatment avenue for this disease (Ghosh et al., 2008).

Molecular Conformations and Supramolecular Assembly

Research on halogenated N,2-diarylacetamides has explored their molecular conformations and supramolecular assembly. These compounds, including variants of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-diphenylacetamide, have been analyzed for their structural properties and potential applications in various domains, such as materials science and pharmaceuticals (Nayak et al., 2014).

Analgesic Activity

The synthesis and evaluation of analgesic activity of 2-chloro-N,N-diphenylacetamide derivatives have been investigated. These studies offer insights into the potential of these compounds as new lead compounds for analgesic agents, showing significant docking and similar amino acid residue to standard drugs (Kumar, Kumar, & Mishra, 2019).